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Abstract
Acantrifoside E is a naturally occurring phenolic glycoside isolated from Salacia

cochinchinensis. Structurally, it is identified as 2-[2,6-dimethoxy-4-(prop-1-en-1-yl)phenoxy]-6-

(hydroxymethyl)oxane-3,4,5-triol, with the chemical formula C₁₇H₂₄O₈.[1] Despite its isolation

and structural elucidation, publicly available data on the biological activities of Acantrifoside E
remain limited. This document provides a comprehensive overview of the existing literature,

focusing on its known biological screening, and presents detailed experimental methodologies

where available.

Introduction
Natural products continue to be a significant source of novel chemical entities for drug

discovery. Phenolic glycosides, a diverse class of secondary metabolites found in plants, have

garnered considerable interest due to their wide range of pharmacological activities, including

antioxidant, anti-inflammatory, and antimicrobial properties. Acantrifoside E belongs to this

class of compounds and was first reported as a constituent of Salacia cochinchinensis, a plant

with a history of use in traditional medicine. This review aims to consolidate the current

knowledge on Acantrifoside E to support further research and development efforts.
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Acantrifoside E is characterized by a dimethoxyphenolic aglycone linked to a hexose sugar

moiety.

Table 1: Physicochemical Properties of Acantrifoside E

Property Value Source

Chemical Formula C₁₇H₂₄O₈ [1]

IUPAC Name

2-[2,6-dimethoxy-4-(prop-1-en-

1-yl)phenoxy]-6-

(hydroxymethyl)oxane-3,4,5-

triol

[1]

CAS Number 645414-25-1 N/A

Synonyms

2,6-dimethoxy-4-(1E)-1-

propenylphenyl beta-D-

glucopyranoside, 花茶苷E

(Huáchá gān E)

N/A

Biological Activity
To date, the biological activity of Acantrifoside E has been narrowly investigated, with only

one specific enzymatic assay reported in the literature.

Enzyme Inhibition Assays
Table 2: Summary of Reported Biological Activities of Acantrifoside E

Target Enzyme Assay Type Result Concentration Source

α-Glucosidase
In vitro

enzymatic assay

No inhibitory

activity
Not specified [2]

The lack of inhibitory activity against α-glucosidase suggests that Acantrifoside E may not be

a promising candidate for the development of antidiabetic drugs that function via this
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mechanism. However, this single data point does not preclude other potential biological

activities.

Experimental Protocols
Isolation of Acantrifoside E
Acantrifoside E was isolated from the 90% ethanol extract of Salacia cochinchinensis.[2]

While the full, detailed protocol for the isolation and purification of Acantrifoside E is not

available in the public domain, a general workflow for the isolation of glycosides from plant

extracts is depicted below. This typically involves extraction, partitioning, and multiple

chromatographic steps.
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Extraction & Partitioning Chromatographic Purification

Salacia cochinchinensis
(Dried, Powdered)

90% Ethanol
Extraction

Crude Ethanol
Extract

Solvent
Partitioning

Polar & Non-polar
Fractions

Column
Chromatography
(e.g., Silica Gel)

Preparative HPLC Acantrifoside E
(Pure Isolate)
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Prepare Reagents:
- α-Glucosidase

- pNPG (Substrate)
- Acantrifoside E (Test)
- Acarbose (Control)

- Buffer

Mix Buffer, Test Compound,
and α-Glucosidase in 96-well plate

Pre-incubate at 37°C for 15 min

Add pNPG to initiate reaction

Incubate at 37°C for 30 min

Add Na₂CO₃ to stop reaction

Measure Absorbance at 405 nm

Calculate % Inhibition

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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